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Compound of Interest

Compound Name: MitoBloCK-10

Cat. No.: B2529043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
MitoBloCK-10 is a small molecule inhibitor of the mitochondrial protein import motor-

associated protein (PAM) complex, specifically targeting the Tim44 component.[1][2][3] It

serves as a critical tool for studying mitochondrial protein import and has potential applications

in cancer research by inducing apoptosis and cell cycle arrest in cancer cells.[4] Proper

preparation of a MitoBloCK-10 stock solution is the foundational step for ensuring accurate

and reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of MitoBloCK-10 stock solutions for in vitro research

applications.

Chemical Properties and Solubility
MitoBloCK-10, with the chemical formula C₁₂H₈FN₃O₃S and a molecular weight of 293.27

g/mol , is a light yellow to yellow solid.[2][5][6] Understanding its solubility is crucial for

preparing a homogenous stock solution. MitoBloCK-10 is soluble in dimethyl sulfoxide

(DMSO) and ethanol (EtOH).[7] For research purposes, DMSO is the most commonly used

solvent, with a high solubility of up to 125 mg/mL.[1][5]

Table 1: Quantitative Data for MitoBloCK-10
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Property Value Reference

Molecular Weight 293.27 g/mol [1][5][6][7]

Molecular Formula C₁₂H₈FN₃O₃S [4][5][7][8]

Purity ≥98% [4]

Appearance Light yellow to yellow solid [2]

Solubility in DMSO

≥10 mg/mL, up to 125 mg/mL

(ultrasonication may be

required)

[4][5]

Solubility in Ethanol Soluble [7]

Recommended Storage

(Powder)
-20°C for up to 3 years [1][5]

Recommended Storage (Stock

Solution)

-80°C for up to 2 years, or

-20°C for up to 1 year
[1][2]

Experimental Protocols
Materials and Equipment

MitoBloCK-10 powder

Anhydrous dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional, but recommended for higher concentrations)

Calibrated micropipettes

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Preparation of a 10 mM MitoBloCK-10 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for subsequent dilutions in cell culture media or assay buffers.

Calculate the required mass of MitoBloCK-10:

To prepare 1 mL of a 10 mM stock solution, you will need 2.93 mg of MitoBloCK-10.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 293.27 g/mol = 0.00293 g = 2.93 mg

Weighing MitoBloCK-10:

Tare a clean, dry microcentrifuge tube on an analytical balance.

Carefully weigh 2.93 mg of MitoBloCK-10 powder into the tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the MitoBloCK-10
powder.

Close the tube tightly and vortex thoroughly for at least 1 minute to dissolve the

compound.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear. If particulates remain, brief sonication can be applied to aid dissolution.[5]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile microcentrifuge tubes.[2]
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Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 year).[1][2]

Signaling Pathway and Experimental Workflow
Mechanism of Action of MitoBloCK-10
MitoBloCK-10 inhibits the presequence translocase-associated motor (PAM) complex, a key

component of the mitochondrial protein import machinery.[1][2][3] Specifically, it targets Tim44,

preventing its interaction with the precursor protein and Hsp70.[1][2] This disruption of the PAM

complex attenuates the import of proteins into the mitochondrial matrix.
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Caption: Mechanism of MitoBloCK-10 inhibition of the PAM complex.

Experimental Workflow for Stock Solution Preparation
The following diagram outlines the logical flow of preparing the MitoBloCK-10 stock solution.
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Caption: Workflow for preparing MitoBloCK-10 stock solution.
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Safety Precautions
MitoBloCK-10 is intended for research use only.[1][5] The toxicological properties have not

been fully investigated. Therefore, it is essential to handle the compound with care. Always

wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and safety

glasses, when handling the powder and its solutions. Work in a well-ventilated area or a

chemical fume hood. In case of contact with skin or eyes, wash immediately with copious

amounts of water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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